Cas no 104499-98-1 (2,2':5',2''-Terthiophene,5-iodo-)

2,2':5',2''-Terthiophene,5-iodo- structure
104499-98-1 structure
Product Name:2,2':5',2''-Terthiophene,5-iodo-
CAS No:104499-98-1
MF:C12H7IS3
MW:374.283451318741
CID:174217
PubChem ID:184312
Update Time:2025-04-19

2,2':5',2''-Terthiophene,5-iodo- Chemical and Physical Properties

Names and Identifiers

    • 2,2':5',2''-Terthiophene,5-iodo-
    • 2-iodo-5-(5-thiophen-2-ylthiophen-2-yl)thiophene
    • 2-iodo-5:2',5':2''-terthiophene
    • 2-iodoterthiophene
    • 5-iodo-[2,2',5',2'']terthiophene
    • 5-Iodo-[2,2',5',5'']terthiophene
    • 5-iodo-2,2':5',2
    • 5-Iodo-2,2':5',2&quot
    • 5-iodo-2,2':5',2''-terthienyl
    • 5-Iodo-2,2':5',2''-terthiophene
    • 5-Jod-[2,2',5',2'']terthiophen
    • AC1L4EMZ
    • AC1Q4PO8
    • SureCN498630
    • -terthiophene
    • .alpha.-T I deriv.
    • 5-Iodo-2,2':5',2'-terthiophene
    • HCEXAPWURQGOJI-UHFFFAOYSA-N
    • 2,2':5',2''-Terthiophene, 5-iodo-
    • 104499-98-1
    • 2-iodo-5-[5-(2-thienyl)-2-thienyl]thiophene
    • DTXSID90146507
    • SCHEMBL498630
    • 5-Iodo-alpha-terthienyl
    • 2-iodo(5,2':5',2''-terthiophene)
    • Inchi: 1S/C12H7IS3/c13-12-6-5-11(16-12)10-4-3-9(15-10)8-2-1-7-14-8/h1-7H
    • InChI Key: HCEXAPWURQGOJI-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C2=CC=C(C3=CC=CS3)S2)S1

Computed Properties

  • Exact Mass: 373.87511
  • Monoisotopic Mass: 373.875455
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.7
  • XLogP3: 5

Experimental Properties

  • Density: 1.777
  • Boiling Point: 424.8°Cat760mmHg
  • Flash Point: 210.7°C
  • Refractive Index: 1.723
  • PSA: 0
  • LogP: 5.80970
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